Cas no 1214363-33-3 (2-(4',3-Difluorobiphenyl-4-yl)acetonitrile)

• Product Name: 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile
• CAS No: 1214363-33-3
• MF: C₁₄H₉F₂N
• MW: 229.224770307541
• CID: 4998604
• Update Time: 2025-05-20

2-(4',3-Difluorobiphenyl-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile

• Inchi： 1S/C14H9F2N/c15-13-5-3-10(4-6-13)12-2-1-11(7-8-17)14(16)9-12/h1-6,9H,7H2
• InChI Key： PZFSTMFBUVWIQY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC#N)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile

Introduction to 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile (CAS No. 1214363-33-3)

2-(4',3-Difluorobiphenyl-4-yl)acetonitrile, identified by its CAS number 1214363-33-3, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a biphenyl core with fluorine substitutions at the 4' and 3' positions, has garnered attention due to its unique structural and electronic properties. The presence of the nitrile group at the other end of the molecule adds another layer of complexity, making it a versatile building block for various synthetic applications.

The 4',3-Difluorobiphenyl moiety is particularly intriguing because fluorine atoms introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. This feature has made it a valuable candidate for designing novel pharmaceuticals and agrochemicals. In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts.

One of the most compelling aspects of 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile is its potential in drug discovery. The biphenyl scaffold is a common motif in many biologically active molecules, and the introduction of fluorine atoms can fine-tune pharmacokinetic properties. For instance, studies have shown that fluorinated biphenyl derivatives exhibit potent activity against various targets, including enzymes and receptors involved in cancer and inflammation. The nitrile group further expands the synthetic possibilities, allowing for further functionalization through reactions such as hydrolysis or reduction.

In the context of modern medicinal chemistry, the synthesis of 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile has been optimized for efficiency and scalability. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have enabled researchers to access this compound with high yield and purity. These methods are crucial for producing intermediates that can be further elaborated into more complex drug candidates.

The applications of this compound extend beyond pharmaceuticals. In materials science, for example, fluorinated biphenyl derivatives are being explored for their potential use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The electron-deficient nature of the nitrile group makes it an attractive component for designing molecules with specific electronic properties, which are essential for these applications.

Recent research has also highlighted the role of 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile in developing novel catalysts. Transition metal complexes incorporating this ligand have shown promise in facilitating various chemical transformations under mild conditions. This underscores the importance of fluorinated aromatics in catalytic systems, where they can enhance reaction rates and selectivity.

The safety profile of 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile is another critical consideration. While not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers should adhere to established protocols for working with organic compounds, including adequate ventilation and personal protective equipment.

In conclusion, 2-(4',3-Difluorobiphenyl-4-yl)acetonitrile (CAS No. 1214363-33-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for designing novel drugs and advanced materials. As research continues to uncover new applications for this molecule, its importance in chemical science is likely to grow even further.